Cas no 1824459-89-3 (5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE)

• Product Name: 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE
• CAS No: 1824459-89-3
• CID: 4622390
• PubChem ID: 74888752
• Update Time: 2025-06-14

5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE

Comprehensive Overview of 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE (CAS No. 1824459-89-3): Properties, Applications, and Industry Insights

5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE (CAS No. 1824459-89-3) is a specialized pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a fluorinated pyridine core with an ethynyl functional group, making it a versatile building block for drug discovery and material science. Its molecular formula, C₈H₆FN, reflects a balance of reactivity and stability, which is critical for modern synthetic applications.

In recent years, the demand for fluorinated heterocycles like 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "pyridine derivatives in drug design" or "fluorine in bioactive molecules," highlighting the compound’s relevance. The ethynyl group enables click chemistry applications, aligning with the growing interest in "modular synthesis techniques" and "high-efficiency coupling reactions."

The physicochemical properties of CAS 1824459-89-3 include a moderate polarity (logP ~1.8) and excellent thermal stability (decomposition >200°C), making it suitable for diverse reaction conditions. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing frequent queries like "how to analyze fluoropyridines." Its methyl group at the 4-position enhances solubility in organic solvents, a feature often explored in "solubility enhancement strategies" for API intermediates.

From an industrial perspective, 5-ETHYNYL-2-FLUORO-4-METHYLPYRIDINE is synthesized via Sonogashira coupling or halogen-ethynylation, processes frequently discussed in "green chemistry forums." The compound’s role in developing kinase inhibitors and PET tracers responds to trending searches about "targeted cancer therapies" and "molecular imaging probes." Regulatory-compliant production (following ICH Q7 guidelines) ensures its adoption in GMP environments.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, connecting to searches on "advanced materials for carbon capture." The fluorine atom’s role in modulating electronic properties makes this compound valuable for "organic electronics" research, particularly in OLED development. Stability studies under various pH conditions (a frequent query: "pyridine stability in formulation") confirm its robustness in end products.

Future directions for CAS 1824459-89-3 may involve continuous flow chemistry scale-up (addressing "process intensification" trends) and biocatalytic modifications for "enantioselective synthesis." As the industry shifts toward fragment-based drug discovery, this compound’s balanced molecular weight (135.14 g/mol) positions it as a key player in "hit-to-lead optimization" workflows, answering common questions about "small molecule scaffolds."